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Compound of Interest

Compound Name: Reproxalap

Cat. No.: B1665031 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Reproxalap (also known as ADX-102) is a first-in-class small-molecule modulator of reactive

aldehyde species (RASP).[1] RASP are highly reactive molecules that accumulate in tissues

during inflammatory processes, leading to oxidative stress and cellular damage.[2] By

sequestering RASP, reproxalap mitigates inflammatory responses.[2][3] This novel mechanism

of action has positioned reproxalap as a candidate for treating various inflammatory

conditions, particularly ocular diseases such as dry eye disease and allergic conjunctivitis.[2][4]

[5] These notes provide essential information on the solubility of reproxalap and detailed

protocols for its use in a laboratory setting.

Solubility of Reproxalap
The solubility of reproxalap is a critical factor for the design of in vitro and in vivo experiments.

Reproxalap exhibits high solubility in dimethyl sulfoxide (DMSO) and low solubility in aqueous

solutions like phosphate-buffered saline (PBS).

Table 1: Solubility Data for Reproxalap
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL[3][4][6] 422.48 mM[3][4][6]

Ultrasonic treatment

may be required to

fully dissolve the

compound.[3][4][6]

Water 0.237 mg/mL[5] ~1.0 mM
As a proxy for PBS

solubility.

In Vivo Formulation 1 ≥ 2.5 mg/mL[6] ≥ 10.56 mM[6]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline.[6]

In Vivo Formulation 2 2.5 mg/mL[6] 10.56 mM[6]

10% DMSO, 90%

(20% SBE-β-CD in

saline).[6]

Molecular Weight of Reproxalap: 236.70 g/mol [6]

Signaling Pathway of Reproxalap
Reproxalap's primary mechanism of action is the inhibition of Reactive Aldehyde Species

(RASP).[2][5] Elevated RASP levels contribute to oxidative stress and inflammation. By

neutralizing these aldehydes, reproxalap is believed to block downstream inflammatory

signaling, including NF-κB translocation and inflammasome activation, which in turn reduces

the release of pro-inflammatory cytokines.[7] Additionally, reproxalap has been shown to

reduce Protein Kinase C alpha (PKCα) activity and block the activation of caspases 3 and 7,

further contributing to its anti-inflammatory and cytoprotective effects.[4][6]
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Caption: Mechanism of action of Reproxalap.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Reproxalap Stock
Solution in DMSO
This protocol describes the preparation of a highly concentrated stock solution of reproxalap in

DMSO, which can be stored for later use.

Materials:

Reproxalap powder (MW: 236.70 g/mol )

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (amber or wrapped in foil)

Calibrated analytical balance and weighing paper
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Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: In a chemical fume hood, carefully weigh 23.67 mg of reproxalap powder.

Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1.0 mL of

sterile DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication (If Necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes, or until the solution is clear.[3][6] Gentle warming to

37°C can also aid dissolution.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3]

Safety Precautions:

Always handle reproxalap powder and DMSO in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses. DMSO can facilitate the absorption of chemicals through the skin.[8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Applications
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations for treating cells in vitro. It is crucial to minimize the final DMSO concentration in

the cell culture medium to prevent cytotoxicity.

Materials:

100 mM Reproxalap stock solution in DMSO (from Protocol 1)
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Sterile cell culture medium (appropriate for the cell line)

Sterile microcentrifuge tubes

Procedure:

Determine Final Concentration: Decide on the final desired concentration of reproxalap for

your experiment (e.g., 1 µM, 10 µM, 100 µM).

Control DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

wells does not exceed a level toxic to the cells. Most cell lines can tolerate 0.1% - 0.5%

DMSO, but sensitive or primary cells may require concentrations below 0.1%.[9] A vehicle

control (medium with the same final concentration of DMSO) must be included in all

experiments.

Intermediate Dilution (Example): To prepare a 10 µM working solution from a 100 mM stock,

a direct dilution into a small volume of media is often not feasible or accurate. It is best to

perform an intermediate dilution.

Prepare a 1 mM intermediate stock by diluting the 100 mM stock 1:100 in sterile cell

culture medium (e.g., add 2 µL of 100 mM stock to 198 µL of medium). Mix gently but

thoroughly.

Final Dilution: Add the intermediate stock to your cell culture plates to achieve the final

concentration.

For a final concentration of 10 µM in a well containing 1 mL of medium, add 10 µL of the 1

mM intermediate stock. This results in a final DMSO concentration of approximately

0.001%, which is well-tolerated by most cell lines.

Direct Addition for High-Throughput Screening: Alternatively, for dose-response studies,

serial dilutions of the compound can be made in 100% DMSO.[10] Then, a very small

volume (e.g., 1-2 µL) of each DMSO dilution is added directly to the cell culture wells

(containing e.g., 1 mL of medium) to achieve the final concentrations.[10] This method keeps

the final DMSO percentage consistent across all concentrations.

Experimental Workflow
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The following diagram illustrates a typical workflow for an in vitro cell-based assay using

reproxalap.
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Caption: General workflow for a cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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